Cas no 862188-39-4 (1,3-Propanediol, 1-(3-thienyl)-)

• Product Name: 1,3-Propanediol, 1-(3-thienyl)-
• CAS No: 862188-39-4
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 1845031
• PubChem ID: 24776947
• Update Time: 2025-04-21

1,3-Propanediol, 1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3-thienyl)-
• 862188-39-4
• SY348537
• 1-(thiophen-3-yl)propane-1,3-diol
• (S)-1-(3-Thienyl)-1,3-propanediol
• SCHEMBL3185620
• DB-258955

• Inchi： 1S/C7H10O2S/c8-3-1-7(9)6-2-4-10-5-6/h2,4-5,7-9H,1,3H2
• InChI Key： OMOCPVDLPNCZMW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCO)O

Computed Properties

• Exact Mass: 158.04015073g/mol
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds